![molecular formula C11H7N3O2 B4324152 4-amino-5-benzoylisoxazole-3-carbonitrile CAS No. 76390-68-6](/img/structure/B4324152.png)
4-amino-5-benzoylisoxazole-3-carbonitrile
Overview
Description
4-amino-5-benzoylisoxazole-3-carbonitrile, also known as ABX-1431, is a small molecule drug that has been found to have potential therapeutic effects in the treatment of various neurological disorders. This compound has been extensively studied in recent years due to its unique chemical structure and promising pharmacological properties.
Scientific Research Applications
4-amino-5-benzoylisoxazole-3-carbonitrile has shown potential therapeutic effects in various neurological disorders, including Parkinson's disease, Huntington's disease, and chronic pain. In preclinical studies, this compound has been found to have neuroprotective properties and can prevent the death of dopaminergic neurons in the brain. Additionally, this compound has been shown to reduce inflammation and oxidative stress, which are major contributors to neurodegenerative diseases.
Mechanism of Action
The mechanism of action of 4-amino-5-benzoylisoxazole-3-carbonitrile is not fully understood, but it is believed to involve the modulation of the endocannabinoid system. This compound has been found to inhibit the activity of monoacylglycerol lipase (MAGL), which is an enzyme that breaks down the endocannabinoid 2-arachidonoylglycerol (2-AG). By inhibiting MAGL, this compound increases the levels of 2-AG, which can activate cannabinoid receptors and modulate various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in preclinical studies. It can reduce inflammation and oxidative stress, which are major contributors to neurodegenerative diseases. Additionally, this compound can prevent the death of dopaminergic neurons in the brain and improve motor function in animal models of Parkinson's disease. This compound has also been found to reduce pain and anxiety in animal models of chronic pain.
Advantages and Limitations for Lab Experiments
One of the major advantages of 4-amino-5-benzoylisoxazole-3-carbonitrile is its unique chemical structure, which can allow for the development of more potent and selective derivatives. Additionally, this compound has been found to have good pharmacokinetic properties, including good oral bioavailability and brain penetration. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the research on 4-amino-5-benzoylisoxazole-3-carbonitrile. One area of interest is the development of more potent and selective derivatives of this compound, which can improve its therapeutic efficacy. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various physiological processes. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound in humans and its potential as a therapeutic agent for neurological disorders.
Conclusion:
In conclusion, this compound is a small molecule drug that has shown potential therapeutic effects in various neurological disorders. Its unique chemical structure and pharmacological properties make it an interesting target for further research. The synthesis method of this compound, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent for neurological disorders.
Properties
IUPAC Name |
4-amino-5-benzoyl-1,2-oxazole-3-carbonitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7N3O2/c12-6-8-9(13)11(16-14-8)10(15)7-4-2-1-3-5-7/h1-5H,13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKHVYZGKFJOVHL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=C(C(=NO2)C#N)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50415423 | |
Record name | ST091544 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50415423 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
76390-68-6 | |
Record name | ST091544 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50415423 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.